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Introduction
ML365 is a potent and selective small-molecule inhibitor of the two-pore domain potassium

(K2P) channel TASK-1 (KCNK3).[1][2][3] Thallium flux fluorescent assays provide a robust and

high-throughput method for studying potassium channel activity.[4][5] This document outlines

the application of ML365 in thallium flux assays for the characterization of TASK-1 channel

inhibition and provides detailed protocols for its use.

Thallium ions (Tl⁺) act as a surrogate for potassium ions (K⁺) and can pass through open

potassium channels.[5][6] Inside the cell, Tl⁺ binds to a fluorescent indicator dye, leading to an

increase in fluorescence intensity.[5][7] Inhibitors of potassium channels, such as ML365, block

the entry of Tl⁺, resulting in a reduced fluorescent signal. This principle allows for the

quantitative assessment of channel activity and inhibitor potency.

Principle of the Thallium Flux Assay
The thallium flux assay relies on the permeability of potassium channels to thallium ions and

the use of a thallium-sensitive fluorescent dye. In resting cells, the potassium channels are

predominantly closed, and the intracellular fluorescence is low. Upon stimulation that opens the

channels, thallium ions from the extracellular medium flow into the cells down their

concentration gradient. The influx of thallium leads to a significant increase in the fluorescence

of the intracellular indicator dye. The rate of this fluorescence increase is proportional to the
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number of open channels and, therefore, to the channel activity.[5] When an inhibitor like

ML365 is present, it blocks the channel pore, preventing thallium influx and thus attenuating

the increase in fluorescence.

Data Presentation
ML365 Inhibitory Activity
ML365 demonstrates high potency and selectivity for the TASK-1 potassium channel. The half-

maximal inhibitory concentration (IC₅₀) is a measure of the concentration of a drug that is

required for 50% inhibition in vitro.

Target Channel Assay Type IC₅₀ Value Reference

TASK-1 (KCNK3)
Thallium Influx

Fluorescent Assay
4 nM [1][2][3]

TASK-1 (KCNK3)

Automated

Electrophysiology

Assay

16 nM [1][2]

TASK-3 (KCNK9)
Thallium Influx

Fluorescent Assay
0.26 µM (260 nM) [7]

TWIK2
Whole-cell Voltage-

clamp Recording
4.07 µM [8][9][10]

Selectivity Profile of ML365
The selectivity of ML365 has been evaluated against a panel of other potassium channels. The

following table summarizes the inhibitory effect of ML365 at a concentration of 1 µM and 30 µM

on various channels, demonstrating its high selectivity for TASK-1.
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Channel
% Inhibition at 1 µM
ML365

% Inhibition at 30
µM ML365

Reference

TASK-1 ~95% Not Reported [11]

TASK-3 ~40%
>60-fold less potent

than for TASK-1
[1][2][11]

Kir2.1 <10% Little to no inhibition [1][2]

KCNQ2 <20% Little to no inhibition [1][2][7]

hERG <10% Little to no inhibition [1][2]

TWIK1 Not Reported No effect at 10 µM [8]

THIK1 Not Reported No effect [8]

Signaling Pathways
ML365, through its inhibition of potassium channels like TASK-1 and TWIK2, can modulate

downstream signaling pathways, including the NF-κB pathway, which is crucial in regulating

inflammatory responses.[8][9] Inhibition of potassium efflux by ML365 can prevent the

activation of the NLRP3 inflammasome and subsequent inflammatory cascades.[8][9][10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK179826/figure/ml365.f6/
https://pubmed.ncbi.nlm.nih.gov/24479195/
https://digitalcommons.cedarville.edu/pharmaceutical_sciences_publications/157/
https://www.ncbi.nlm.nih.gov/books/NBK179826/figure/ml365.f6/
https://pubmed.ncbi.nlm.nih.gov/24479195/
https://digitalcommons.cedarville.edu/pharmaceutical_sciences_publications/157/
https://pubmed.ncbi.nlm.nih.gov/24479195/
https://digitalcommons.cedarville.edu/pharmaceutical_sciences_publications/157/
https://www.ncbi.nlm.nih.gov/books/NBK179826/
https://pubmed.ncbi.nlm.nih.gov/24479195/
https://digitalcommons.cedarville.edu/pharmaceutical_sciences_publications/157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://www.benchchem.com/product/b15586086?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://scholars.hkbu.edu.hk/en/publications/ml365-inhibits-twik2-channel-to-block-atp-induced-nlrp3-inflammas-2/
https://www.benchchem.com/product/b15586086?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://scholars.hkbu.edu.hk/en/publications/ml365-inhibits-twik2-channel-to-block-atp-induced-nlrp3-inflammas-2/
https://pubmed.ncbi.nlm.nih.gov/34341510/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

TASK-1 K+ Efflux

TWIK2

NLRP3 Inflammasome
Activation

Required for

ML365

Inhibits

Inhibits

IKK Activation IκB Degradation
Active NF-κB

(p65/p50)
Releases NF-κBTranslocates Pro-inflammatory

Gene Expression

Induces

Click to download full resolution via product page

Caption: ML365 inhibits TASK-1 and TWIK2, blocking K⁺ efflux and subsequent NF-κB

activation.

Experimental Protocols
This section provides a detailed protocol for a thallium flux assay to determine the IC₅₀ of

ML365 for TASK-1 channels expressed in a suitable mammalian cell line (e.g., CHO or HEK-

293 cells).[6][7]

Materials and Reagents
Cell Line: CHO or HEK-293 cells stably expressing human TASK-1.

Culture Medium: DMEM/high glucose, 10% Fetal Bovine Serum (FBS), 50 IU/mL penicillin,

50 µg/mL streptomycin, and appropriate selection antibiotics (e.g., 15 µg/mL Blasticidin S

and 400 µg/mL hygromycin).[7]
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Assay Plate: 384-well, black, clear-bottom microplates.

Thallium Flux Assay Kit: e.g., FluxOR™ or FLIPR Potassium Assay Kit. These kits typically

contain:

Thallium-sensitive dye (e.g., FluxOR™ reagent)

PowerLoad™ Concentrate

Probenecid

Assay Buffer (HBSS)

Stimulus Buffer containing Thallium Sulfate (Tl₂SO₄) and Potassium Sulfate (K₂SO₄)

ML365 Stock Solution: 10 mM in DMSO.

Control Inhibitor: A known non-selective potassium channel blocker for positive control.

Vehicle Control: DMSO.

Plate Reader: A fluorescence plate reader with automated liquid handling capabilities (e.g.,

FLIPR or FlexStation).

Experimental Workflow Diagram
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1. Cell Plating
(300,000 cells/mL, 50 µL/well)

2. Incubation
(Overnight, 37°C, 5% CO₂)

3. Dye Loading
(Add FluxOR™ Loading Buffer, 90 min, RT)

4. Compound Addition
(ML365 serial dilutions, 30 min, RT)

5. Fluorescence Reading (Baseline)
(10-20 seconds)

6. Stimulus Addition
(Thallium/Potassium Buffer)

7. Kinetic Fluorescence Reading
(2-3 minutes)

8. Data Analysis
(Calculate Vmax and IC₅₀)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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